Fenmetozole Tosylate

• CAS No.: 83474-08-2
• Product Name: Fenmetozole Tosylate
• Molecular Formula: C₁₇H₁₈Cl₂N₂O₄S
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 2-[(3,4-dichlorophenoxy)methyl]-4,5-dihydro-1H-imidazole;4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C10H10Cl2N2O.C7H8O3S/c11-8-2-1-7(5-9(8)12)15-6-10-13-3-4-14-10;1-6-2-4-7(5-3-6)11(8,9)10/h1-2,5H,3-4,6H2,(H,13,14);2-5H,1H3,(H,8,9,10)
• Standard InChIKey: KODARPNFXMZRIS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1CN=C(N1)COC2=CC(=C(C=C2)Cl)Cl
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1CN=C(N1)COC2=CC(=C(C=C2)Cl)Cl
• Description: Fenmetozole Tosylate is an antagonist of the actions of ethanol, also antagonizes α2-adrenergic receptor, and acts as an antidepressant drug.
• Reference: [1]. Frye GD, et al. An evaluation of the selectivity of fenmetozole (DH-524) reversal of ethanol-induced changes in central nervous system function. Psychopharmacology (Berl). 1980;69(2):149-55.[2]. Vogel RA, et al. Differential effects of TRH, amphetamine, naloxone, and fenmetozole on ethanol actions: attenuation of the effects of punishment and impairment of aerial righting reflex. Alcohol Clin Exp Res. 1981 Summer;5(3):386-92.[3]. Stillings MR, et al. Effect of methoxy substitution on the adrenergic activity of three structurally related alpha 2-adrenoreceptor antagonists. J Med Chem. 1986 Sep;29(9):1780-3.
• PubChem Compound: 20528506
• Last Modified: Nov 11 2021